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Compound of Interest

Compound Name: 2,7-Dimethylpyrene

CAS No.: 15679-24-0

Cat. No.: B094221

Get Quote

Executive Summary
Target Molecule: 2,7-Dimethylpyrene (CAS: 15679-24-0) Starting Material: Mesitylene (1,3,5-

Trimethylbenzene) Methodology: Cyclophane-based synthesis (The Mitchell Route). Key

Advantage: This "bottom-up" approach guarantees the placement of methyl groups at the 2

and 7 positions, which are electronically and sterically inaccessible via direct alkylation of

pyrene. Overall Yield Potential: ~30–35% (cumulative).

Retrosynthetic Analysis
The synthesis relies on constructing the pyrene core from a [2.2]metacyclophane precursor.

The strategy involves:

Functionalization: Converting mesitylene into a bifunctional "wing" unit.

Macrocyclization: Coupling two units to form a dithia[3.3]metacyclophane.

Ring Contraction: Converting the [3.3] system to a [2.2] system via Stevens rearrangement.
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Aromatization: Valence isomerization (photochemical) and oxidation to the pyrene core.
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Click to download full resolution via product page

Figure 1: Step-wise synthesis pathway from Mesitylene to 2,7-Dimethylpyrene.

Detailed Experimental Protocols
Phase 1: Precursor Synthesis
Objective: Convert Mesitylene to 3,5-bis(bromomethyl)toluene.

Reagents:

Mesitylene (1.0 eq)

N-Bromosuccinimide (NBS) (2.05 eq)

Benzoyl Peroxide (BPO) (0.05 eq)

Solvent: Carbon Tetrachloride (

) or Benzotrifluoride (

) (Safer alternative).

Protocol:

Dissolve mesitylene (e.g., 12.0 g, 100 mmol) in dry

(300 mL).

Add NBS (36.5 g, 205 mmol) and BPO (1.2 g, 5 mmol).

Heat to reflux with vigorous stirring. Illuminate with a tungsten lamp to initiate the radical

reaction if necessary.

Reflux for 2–4 hours. The reaction is complete when the dense NBS solid is replaced by

lighter succinimide floating on the surface.

Workup: Cool to 0°C, filter off succinimide. Wash the filtrate with water (2x) and brine. Dry

over
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.

Purification: Remove solvent in vacuo. Recrystallize the residue from ethanol/hexane.

Yield: ~60–80% of colorless crystals (mp 104–106°C).

Phase 2: Macrocyclization (The Dithia Bridge)
Objective: Create the [3.3]cyclophane framework.

Reagents:

Precursor A: 3,5-Bis(bromomethyl)toluene (from Phase 1).

Precursor B: 3,5-Bis(mercaptomethyl)toluene (Prepared from Precursor A via thiourea/NaOH

hydrolysis).

Base: KOH.[2]

Solvent: Benzene/Ethanol (degassed).[3]

Protocol:

Thiol Preparation: Convert half of your bromide stock to the thiol by refluxing with thiourea in

ethanol, followed by hydrolysis with aqueous NaOH under nitrogen. Isolate the dithiol as a

foul-smelling oil.

Coupling (High Dilution): Set up a 2L flask with 1L of refluxing ethanol containing KOH (2.5

eq).

Simultaneously add two solutions dropwise over 8–10 hours using a syringe pump:

Solution 1: Bis-bromide (10 mmol) in 100 mL benzene.

Solution 2: Bis-thiol (10 mmol) in 100 mL benzene.

Reflux for an additional 2 hours after addition.

Workup: Concentrate solvent, add water, extract with
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.[3]

Purification: Column chromatography (Silica,

/Hexane).[3]

Product: 6,15-Dimethyl-2,11-dithia[3.3]metacyclophane.

Phase 3: Ring Contraction (Stevens Rearrangement)
Objective: Contract the [3.3] bridge to a [2.2] bridge and eliminate sulfur to form the diene.

Protocol:

S-Methylation: Dissolve the dithiacyclophane in dry DCM. Add Dimethoxycarbenium

tetrafluoroborate (Borch Reagent) or Methyl Fluorosulfonate (Caution: Highly Toxic) (2.2 eq).

Stir at RT for 2 hours to precipitate the bis-sulfonium salt. Filter and dry.[4]

Stevens Rearrangement: Suspend the salt in dry THF. Add Potassium tert-butoxide (

-BuOK, 4 eq). Stir for 12 hours. The sulfur ylide rearranges to form the bis(methylthio)
[2.2]metacyclophane isomers.

Elimination:

Methylate again with Methyl Iodide (MeI) in nitromethane to form the sulfonium salt.

Perform Hofmann elimination by treating with basic ion exchange resin or

-BuOK in refluxing THF.

Product: 5,13-Dimethyl[2.2]metacyclophane-1,9-diene.

Phase 4: Photochemical Aromatization
Objective: Valence isomerization to the dihydropyrene and oxidation to 2,7-dimethylpyrene.

Protocol:
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Dissolve the [2.2]metacyclophane-1,9-diene in degassed cyclohexane (concentration ~1

mg/mL).

Irradiation: Irradiate with a low-pressure mercury lamp (254 nm) in a quartz vessel. The

solution will turn deep green (formation of 15,16-dihydropyrene).

Oxidation: Continue irradiation while bubbling air or oxygen through the solution.

Alternatively, add a catalytic amount of Iodine (

). The green color will fade to the pale yellow/blue fluorescence of the pyrene.

Purification: Evaporate solvent and recrystallize from ethanol/benzene.

Final Product: 2,7-Dimethylpyrene (Colorless plates, mp 234°C).

Critical Control Points & Troubleshooting
Parameter Critical Requirement Failure Mode

Bromination Stoichiometry Exactly 2.05 eq NBS.

>2.1 eq leads to tri-

bromination; <2.0 eq leaves

mono-bromide.

Coupling Dilution Concentration < 0.01 M.
High concentration favors

polymerization over cyclization.

Photolysis Atmosphere
Step 1: Anaerobic; Step 2:

Aerobic.

Oxygen during Step 1

quenches the excited state;

Lack of Oxygen in Step 2

prevents aromatization.

Safety
Handle Borch Reagent/MeI in

hood.

Both are potent alkylating

agents (carcinogens).
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Organic Syntheses. (Contextual reference on dithia-phane contraction mechanics).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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